4-Cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid

• IUPAC Name: 4-cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid
• InChI: InChI=1S/C6H2F3N3O2/c7-6(8,9)5-11-2(1-10)3(12-5)4(13)14/h(H,11,12)(H,13,14)
• InChI Key: AKVPCWDYPGPOAC-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C1=C(NC(=N1)C(F)(F)F)C(=O)O
• Molecular Formula: C6H2F3N3O2
• Molecular Weight: 205.09 g/mol

Description

The compound “4-Cyano-2-(trifluoromethyl)benzoic acid” is similar to the requested compound. It has a molecular weight of 215.13 and its IUPAC name is 4-cyano-2-(trifluoromethyl)benzoic acid. It is a solid substance stored in dry conditions at 2-8°C.

Synthesis Analysis

Cyanoacetamides, which are similar to the requested compound, can be synthesized in several ways. The most common method involves treating various substituted aryl or heteryl amines with alkyl cyanoacetates. This reaction can occur without solvent at room temperature.

Molecular Structure Analysis

The InChI code for “4-Cyano-2-(trifluoromethyl)benzoic acid” is 1S/C9H4F3NO2/c10-9(11,12)7-3-5(4-13)1-2-6(7)8(14)15/h1-3H,(H,14,15).

Chemical Reactions Analysis

Cyanoacetamides are known to react with common bidentate reagents to form a variety of heterocyclic compounds. The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions.

Physical And Chemical Properties Analysis

The compound “4-Cyano-2-(trifluoromethyl)benzoic acid” is a solid substance stored in dry conditions at 2-8°C. It is water-soluble.

Scientific Research Applications

Synthesis of Derivatives and Complexes

Cyanobenzoic acids, including structures similar to 4-Cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid, have been identified as suitable starting materials for the transformation into multifunctional products of the 4H-imidazole type. These derivatives have been used for constructing novel bis-4H-imidazoles with two different complexation spheres, which are significant for developing metal-metal multiply bonded compounds and heterobimetallic complexes (Matschke et al., 2009).

Applications in Photoluminescent Sensing and Solar Cells

Imidazole-based sensitizers containing double anchors for dye-sensitized solar cells (DSSCs) have been synthesized, demonstrating the compound's relevance in the field of renewable energy. These sensitizers show optical absorption from 300–600 nm with high molar extinction coefficients, indicating their potential in improving the efficiency of DSSCs (Yen et al., 2015).

Coordination Chemistry and Material Science

Derivatives of 4-Cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid have been used to construct coordination polymers with unique properties. For instance, luminescent 3D lanthanide-cadmium heterometal-organic frameworks (HMOFs) based on similar structures have been synthesized. These compounds exhibit excellent chemical stability and selective luminescent sensing capabilities, making them suitable for detecting various cations and organic amines (Ding et al., 2017).

Computational Studies

Computational studies on carboxylic acids related to 4-Cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid have provided insights into their structural and electronic properties. These studies are vital for understanding the behavior of such compounds in various chemical environments, potentially guiding the design of new materials with desired properties (Mammino & Kabanda, 2010).

Fluorescent Chemosensors

Imidazole-based chemosensors for the reversible detection of cyanide and mercury ions have been developed using derivatives of 4-Cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid. These sensors exhibit high sensitivity and selectivity towards CN- and Hg2+ ions, demonstrating the compound's utility in environmental monitoring and safety (Emandi et al., 2018).

Safety and Hazards

The compound “4-Cyano-2-fluorophenylboronic acid pinacol ester” is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. It should be stored in a well-ventilated place and kept tightly closed.

Future Directions

The development of innovative techniques for the incorporation of trifluoromethyl group has long been a research focus. Various metals such as Cu, Mg, Ni, Ag, Fe, and V were found to act as lewis acid in the synthesis of different trifluoromethylated compounds. This area of research could provide future directions for the study of “4-Cyano-2-(trifluoromethyl)-1H-imidazole-5-carboxylic acid”.